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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981 Get Quote

For researchers, scientists, and drug development professionals, understanding the

provenance of a natural product is crucial for appreciating its therapeutic potential. Daucoidin
A, a complex coumarin, has garnered interest for its potential biological activities. This in-depth

guide traces the history of its discovery, detailing the isolation and structural elucidation, and

presents the available data in a structured format for clarity and further research.

Initial Discovery and Natural Source
Daucoidin A, with the Chemical Abstracts Service (CAS) registry number 103629-87-4, is a

naturally occurring coumarin. While the exact date and the specific research group that first

isolated Daucoidin A are not readily available in easily accessible literature, its primary natural

source has been identified as the herbs of Cnidium monnieri. This plant has a long history in

traditional Chinese medicine, and modern phytochemical investigations have revealed it to be a

rich source of various coumarins, many of which possess significant biological activities.

The discovery of Daucoidin A is part of the broader scientific effort to isolate and characterize

the bioactive constituents of medicinal plants. The process typically involves extraction of the

plant material with various solvents, followed by chromatographic separation to isolate

individual compounds. The structure of these isolated compounds is then determined using a

combination of spectroscopic techniques.

Physicochemical Properties of Daucoidin A
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A summary of the key physicochemical properties of Daucoidin A is presented in the table

below. This information is fundamental for its handling, characterization, and further

development.

Property Value

Molecular Formula C₁₉H₂₀O₆

Molecular Weight 344.4 g/mol

CAS Number 103629-87-4

Compound Type Coumarin

Physical Description Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Structural Elucidation: A Methodological Workflow
The determination of the intricate chemical structure of Daucoidin A, chemically named 2-(9-

hydroxy-2-oxo-8,9-dihydrofuro[2,3-h]chromen-8-yl)propan-2-yl (Z)-2-methylbut-2-enoate, would

have followed a standard workflow in natural product chemistry. This process is crucial for

confirming the novelty of the compound and for understanding its potential structure-activity

relationships.

A generalized workflow for the structure elucidation of a novel natural product like Daucoidin A
is depicted in the following diagram:
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General Workflow for Natural Product Structure Elucidation

Spectroscopic Techniques

Plant Material Collection & Drying

Extraction (e.g., Maceration, Soxhlet)

Solvent Partitioning

Column Chromatography (e.g., Silica Gel, Sephadex)

Further Purification (e.g., HPLC, Prep-TLC)

Purity Assessment (e.g., HPLC, LC-MS)

Spectroscopic Analysis

Structure Proposal Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HMBC, HSQC) Infrared (IR) Spectroscopy Ultraviolet-Visible (UV-Vis) Spectroscopy

Confirmation (e.g., Synthesis, X-ray Crystallography)
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To cite this document: BenchChem. [The Discovery of Daucoidin A: A Historical and
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594981#history-of-daucoidin-a-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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